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Compound of Interest

Compound Name: 2,2-Difluoro-2-phenylethanamine

CAS No.: 55601-21-3

Cat. No.: B3031608

Get Quote

Executive Summary: The Fluorine Advantage
2,2-Difluoro-2-phenylethanamine (DFPEA) represents a critical structural evolution of the

endogenous trace amine Phenethylamine (PEA). While PEA acts as a potent neuromodulator

and TAAR1 agonist, its utility as a pharmacological probe is severely limited by rapid first-pass

metabolism via Monoamine Oxidase B (MAO-B).[1]

This guide validates the mechanism of action of DFPEA not merely as a receptor ligand, but as

a metabolically stable bioisostere. By introducing a gem-difluoro (

) group at the benzylic (

) position, DFPEA achieves two distinct mechanistic advantages over the parent compound:

Metabolic Blockade: Steric and electronic prevention of

-carbon oxidation.

pKa Modulation: Reduction of amine basicity to enhance blood-brain barrier (BBB)

permeability.
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Comparative Performance Analysis
The following data compares DFPEA against its parent compound (Phenethylamine) and the

intermediate analog (

-Fluorophenethylamine).

Table 1: Physicochemical & Metabolic Profile

Feature
Phenethylamine
(PEA)

-
Fluorophenethylam
ine

2,2-Difluoro-2-

phenylethanamine

Structure Non-fluorinated Monofluorinated Gem-difluorinated

Amine pKa ~9.8 (Highly Basic) ~8.4
~7.1 – 7.3

(Physiological Match)

Ionization at pH 7.4
>99% Cationic (Poor

diffusion)
~90% Cationic

~50% Neutral (High

diffusion)

MAO-B Stability
Low (

min)
Moderate

High (Metabolically

Blocked)

C-H/C-F Bond Energy
~98 kcal/mol (Benzylic

C-H)
— ~116 kcal/mol (C-F)

Primary Mechanism
Rapid Oxidative

Deamination
Partial Resistance Oxidation Resistance

Mechanistic Insight: The pKa Shift
The electron-withdrawing nature of the fluorine atoms (inductive effect) pulls electron density

away from the amine nitrogen. This lowers the pKa from ~9.8 (PEA) to ~7.2 (DFPEA).

Impact: At physiological pH (7.4), PEA is almost entirely protonated (

), limiting passive transport across the lipophilic BBB. DFPEA exists in a significant
equilibrium of uncharged free base, facilitating superior CNS penetration without the need for
active transport.
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Mechanism of Action: Metabolic Blockade
The primary failure mode of Phenethylamine is oxidative deamination by MAO-B. The enzyme

abstracts a pro-R hydrogen from the benzylic carbon. DFPEA replaces these hydrogens with

fluorine.
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Figure 1: Mechanistic comparison showing the metabolic degradation of PEA versus the

oxidative resistance of DFPEA due to C-F bond strength and lack of abstractable hydrogens.

Experimental Validation Protocols
To validate the superior properties of DFPEA in your own lab, follow these self-validating

protocols.

Protocol A: Comparative Microsomal Stability Assay
Objective: Quantify the intrinsic clearance (

) difference between PEA and DFPEA.

Preparation:

Prepare 10 mM stock solutions of PEA (Control) and DFPEA (Test) in DMSO.

Thaw pooled human liver microsomes (HLM) (20 mg/mL protein concentration).
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Incubation:

Dilute microsomes to 0.5 mg/mL in phosphate buffer (pH 7.4).

Add test compounds to a final concentration of 1 µM (prevents enzyme saturation).

Start Reaction: Add NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL

G6PDH).

Time Points: Quench aliquots at 0, 5, 15, 30, and 60 minutes using ice-cold acetonitrile

containing an internal standard (e.g., Tolbutamide).

Analysis:

Centrifuge quenched samples (4000 rpm, 20 min).

Analyze supernatant via LC-MS/MS (MRM mode).

Validation Criteria:

PEA: Should show >90% depletion within 15 minutes.

DFPEA: Should retain >80% parent compound at 60 minutes.

Protocol B: Potentiometric pKa Determination
Objective: Confirm the electron-withdrawing effect of the gem-difluoro group.

Setup: Use a precise autotitrator (e.g., Sirius T3) with a glass pH electrode.

Method:

Dissolve 1 mg of DFPEA hydrochloride in 0.15 M KCl (ionic strength adjuster).

Titrate with 0.5 M KOH from pH 2.0 to pH 12.0.

Perform triple replicate measurements.

Calculation: Use the Bjerrum plot method to determine the point of half-neutralization.
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Expected Result: The inflection point (pKa) must fall between 7.0 and 7.4.

Experimental Workflow Diagram
The following workflow outlines the critical path for validating DFPEA as a lead scaffold.
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Figure 2: Step-by-step validation workflow for confirming DFPEA utility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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